Cas no 14622-13-0 (Dodecanoic acid,lithium salt (1:1))

• Product name: Dodecanoic acid,lithium salt (1:1)
• CAS No: 14622-13-0
• MF: C₁₂H₂₃LiO₂
• MW: 206.250824213028
• CID: 146713
• PubChem ID: 23663659

Dodecanoic acid,lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,lithium salt (1:1)
• lithium laurate
• EINECS 238-663-5
• laurate de lithium
• lauric acid,lithium laurate
• Laurinsaeure,Lithiumlaurat
• Laurinsaeure,Lithium-Verbindung
• Lithium?Laurate
• Lithium dodecanoate
• Lauric acid lithium salt
• Dodecanoic acid, lithium salt
• lithium;dodecanoate
• NS00085720
• AS-75701
• SCHEMBL347883
• 14622-13-0
• Dodecanoic acid, lithium salt (1:1)
• DTXSID20163328
• AKOS015839836
• LITHIUM(1+) LAURATE
• lithium,dodecanoate
• AZEPWULHRMVZQR-UHFFFAOYSA-M
• G79214
• DTXCID1085819

• Inchi： InChI=1S/C12H24O2.Li/c1-2-3-4-5-6-7-8-9-10-11-12(13)14;/h2-11H2,1H3,(H,13,14);/q;+1/p-1
• InChI Key： AZEPWULHRMVZQR-UHFFFAOYSA-M
• SMILES： [Li+].CCCCCCCCCCCC([O-])=O

Computed Properties

• Exact Mass: 206.18600
• Monoisotopic Mass: 200.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: g/cm3
• Melting Point: 43.8 deg C
• Boiling Point: 296.1°Cat760mmHg
• Flash Point: 134.1°C
• PSA: 40.13000
• LogP: 2.65720

Dodecanoic acid,lithium salt (1:1) Security Information

Dodecanoic acid,lithium salt (1:1) Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Dodecanoic acid,lithium salt (1:1)

Dodecanoic Acid, Lithium Salt (1:1): A Comprehensive Overview

Dodecanoic acid, lithium salt (1:1), also known by its CAS number 14622-13-0, is a compound that has garnered significant attention in various scientific and industrial fields. This compound is a lithium salt of dodecanoic acid, which is a saturated fatty acid with a 12-carbon chain. The lithium salt form of dodecanoic acid offers unique properties that make it valuable in applications ranging from materials science to energy storage.

Recent studies have highlighted the potential of dodecanoic acid, lithium salt in the development of advanced materials. For instance, researchers have explored its role in the synthesis of metal-organic frameworks (MOFs) and hybrid materials. These materials exhibit exceptional stability and tunable properties, making them ideal for use in catalysis, gas storage, and sensing technologies. The lithium salt form of dodecanoic acid is particularly advantageous due to its ability to coordinate with metal ions, facilitating the formation of robust MOF structures.

In the context of energy storage, dodecanoic acid, lithium salt has been investigated as a precursor for lithium-based electrodes. Lithium-ion batteries remain a cornerstone of modern energy storage systems, and the search for high-capacity, long-lasting electrodes is ongoing. Dodecanoic acid's ability to form stable lithium salts has led to its exploration as a component in electrode materials. Recent research has demonstrated that electrodes synthesized using dodecanoic acid, lithium salt exhibit improved cycling stability and higher energy density compared to traditional materials.

The chemical properties of dodecanoic acid, lithium salt are also worth noting. It exists as a white crystalline solid at room temperature and is soluble in polar solvents such as water and alcohols. Its melting point is approximately 65°C, and it exhibits good thermal stability up to 200°C. These properties make it suitable for use in various industrial processes, including polymerization reactions and surfactant formulations.

Another area where dodecanoic acid, lithium salt has shown promise is in biomedical applications. Researchers have explored its use as a drug delivery agent due to its biocompatibility and ability to form stable complexes with pharmaceutical compounds. Recent studies have demonstrated that nanoparticles synthesized using dodecanoic acid, lithium salt can effectively encapsulate and deliver anticancer drugs to targeted sites in the body.

From an environmental perspective, the synthesis and application of dodecanoic acid, lithium salt are considered relatively eco-friendly compared to other similar compounds. Its production process typically involves straightforward chemical reactions that generate minimal waste products. Additionally, its biodegradability makes it a more sustainable choice for certain industrial applications.

In conclusion, dodecanoic acid, lithium salt (CAS No: 14622-13-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and compatibility with various industrial processes make it an invaluable material for researchers and manufacturers alike. As ongoing studies continue to uncover new uses for this compound, its significance in the scientific community is expected to grow further.